3-(oxolan-3-yl)-1H-pyrazole-4-carboxylic acid
Overview
Description
3-(oxolan-3-yl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Studies
Experimental and Theoretical Studies : 1H-pyrazole-3-carboxylic acid derivatives, closely related to 3-(oxolan-3-yl)-1H-pyrazole-4-carboxylic acid, have been studied for their functionalization reactions and theoretical understanding. These compounds have been synthesized and analyzed spectroscopically, providing insights into their reaction mechanisms (Yıldırım, Kandemirli, & Demir, 2005).
Crystal Structure Analysis : The study of 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid, a compound structurally similar to this compound, offers significant insight into the crystal structure and conformational differences of such compounds, enhancing understanding of their physical properties (Kumarasinghe, Hruby, & Nichol, 2009).
Coordination Complexes and Polymers
Coordination Chemistry : Pyrazole-dicarboxylate acid derivatives have been synthesized and their ability to form coordination complexes with metals like Cu and Co has been explored. This research is crucial for understanding the potential applications of these compounds in coordination chemistry and material science (Radi et al., 2015).
Metal-Organic Frameworks (MOFs) : Lanthanide metal-organic frameworks (Ln-MOFs) using pyrazoyl-carboxyl bifunctional ligands have been constructed. These structures exhibit unique microporous systems and show potential for applications in luminescent sensing and gas sorption (Li et al., 2016).
Optical and Nonlinear Optical Properties
- Optical Nonlinearity : N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, related to the this compound structure, have been synthesized and characterized for their optical nonlinearity. These compounds have been identified as potential candidates for optical limiting applications (Chandrakantha et al., 2013).
Properties
IUPAC Name |
5-(oxolan-3-yl)-1H-pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c11-8(12)6-3-9-10-7(6)5-1-2-13-4-5/h3,5H,1-2,4H2,(H,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYMYOTFLPMTPQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C2=C(C=NN2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1603041-23-1 |
Source
|
| Record name | 3-(oxolan-3-yl)-1H-pyrazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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